Cas no 2138279-26-0 (5-chloro-7-cyclobutyl-2-(pentan-3-yl)-1,2,4triazolo1,5-apyridine)

• Product Name: 5-chloro-7-cyclobutyl-2-(pentan-3-yl)-1,2,4triazolo1,5-apyridine
• CAS No: 2138279-26-0
• MF: C₁₅H₂₀ClN₃
• MW: 277.792402267456
• CID: 6424763
• PubChem ID: 165482435
• Update Time: 2025-06-10

5-chloro-7-cyclobutyl-2-(pentan-3-yl)-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-7-cyclobutyl-2-(pentan-3-yl)-1,2,4triazolo1,5-apyridine
• 2138279-26-0
• EN300-1104537
• 5-chloro-7-cyclobutyl-2-(pentan-3-yl)-[1,2,4]triazolo[1,5-a]pyridine

• Inchi： 1S/C15H20ClN3/c1-3-10(4-2)15-17-14-9-12(11-6-5-7-11)8-13(16)19(14)18-15/h8-11H,3-7H2,1-2H3
• InChI Key： YHVATFRCZKZSQU-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=NC(C(CC)CC)=NN21)C1CCC1

Computed Properties

• Exact Mass: 277.1345753g/mol
• Monoisotopic Mass: 277.1345753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 30.2Ų

Additional information on 5-chloro-7-cyclobutyl-2-(pentan-3-yl)-1,2,4triazolo1,5-apyridine

Introduction to 5-chloro-7-cyclobutyl-2-(pentan-3-yl)-1,2,4-triazolo[1,5-apyridine] and Its Significance in Modern Chemical Biology

The compound with the CAS number 2138279-26-0, identified as 5-chloro-7-cyclobutyl-2-(pentan-3-yl)-1,2,4-triazolo[1,5-apyridine], represents a fascinating molecule in the realm of chemical biology. This heterocyclic compound combines a triazolopyridine core with substituents that enhance its structural complexity and potential biological activity. The presence of a chloro group at the 5-position and a cyclobutyl moiety at the 7-position introduces unique electronic and steric properties, making it a promising candidate for further investigation in drug discovery and molecular research.

Recent advancements in medicinal chemistry have highlighted the importance of triazolopyridine scaffolds in developing novel therapeutic agents. These structures exhibit a high degree of flexibility and can be modified to target various biological pathways. The 5-chloro-7-cyclobutyl-2-(pentan-3-yl)-1,2,4-triazolo[1,5-apyridine] molecule, with its intricate arrangement of functional groups, is particularly intriguing due to its potential to interact with biological targets in novel ways. The pentan-3-yl side chain adds an additional layer of complexity, influencing both the compound's solubility and its ability to cross biological membranes.

In the context of current research, this compound has garnered attention for its possible applications in addressing neurological disorders. Studies have suggested that triazolopyridines can modulate neurotransmitter systems, making them valuable candidates for drugs targeting conditions such as Alzheimer's disease and Parkinson's disease. The specific substitution pattern in 5-chloro-7-cyclobutyl-2-(pentan-3-yl)-1,2,4-triazolo[1,5-apyridine] may enhance its affinity for certain receptors or enzymes involved in these pathways. This has prompted researchers to explore its pharmacological profile through both computational modeling and experimental validation.

The chloro substituent at the 5-position of the triazolopyridine ring is particularly noteworthy. Chlorinated heterocycles are known for their enhanced bioavailability and metabolic stability, which are critical factors in drug development. The electron-withdrawing nature of the chloro group can also influence the electronic properties of the molecule, potentially affecting its binding interactions with biological targets. Additionally, the cyclobutyl ring introduces steric hindrance that can fine-tune the compound's interaction with proteins or enzymes by optimizing binding orientation and preventing unwanted side reactions.

Computational studies have been instrumental in understanding the behavior of 5-chloro-7-cyclobutyl-2-(pentan-3-yl)-1,2,4-triazolo[1,5-apyridine] at a molecular level. Techniques such as molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound might interact with biological targets like kinases or G protein-coupled receptors (GPCRs). These studies have revealed that the compound's structure is well-suited for binding to these targets due to its ability to adopt multiple conformations that fit into binding pockets efficiently.

Experimental validation of these computational findings has been crucial in assessing the potential of 5-chloro-7-cyclobutyl-2-(pentan-3-yl)-1,2,4-triazolo[1,5-apyridine] as a lead compound. Initial assays have shown promising results in inhibiting certain enzymatic activities relevant to neurological disorders. The compound's ability to modulate these activities without significant off-target effects makes it an attractive candidate for further development. Researchers are now focusing on optimizing its pharmacokinetic properties through structure-based drug design approaches.

The synthesis of 5-chloro-7-cyclobutyl-2-(pentan-3-yl)-1,2,4-triazolo[1,5-apyridine] presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Multi-step synthetic routes involving cyclization reactions and functional group transformations have been developed to construct the triazolopyridine core efficiently. These synthetic strategies ensure high yields and purity levels necessary for subsequent biological testing.

The potential applications of this compound extend beyond neurological disorders. Preliminary studies suggest that it may also have antimicrobial properties due to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. The combination of a chloro group and a bulky cyclobutyl moiety may contribute to enhanced activity against resistant strains of bacteria by targeting conserved bacterial enzymes or receptors.

In conclusion,5-chloro-7-cyclobutyl - 2( pentan - 3 - yl) - 1 , 2 , 4 - tri azolo [ 1 , 5 - apy rid ine ] ( CAS no . 2138279 -26 -0 ) represents a significant advancement in chemical biology with potential applications across multiple therapeutic areas . Its unique structural features make it an excellent candidate for further research aimed at developing novel therapeutic agents . As our understanding of its pharmacological profile continues to grow , this compound is poised to play an important role in addressing some of today's most pressing medical challenges .